Cas no 2138262-68-5 (5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride)

5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a cyclopropylethyl and propyl-substituted triazole core. Its sulfonyl fluoride moiety makes it a valuable intermediate in medicinal chemistry and chemical biology, particularly for selective covalent modification of proteins via sulfur(VI) fluoride exchange (SuFEx) reactions. The cyclopropylethyl and propyl groups enhance steric and electronic properties, potentially improving target selectivity and metabolic stability. This compound is suited for applications in probe development, inhibitor design, and fragment-based drug discovery. Its stability under physiological conditions and reactivity with nucleophilic residues like lysine and tyrosine make it a useful tool for studying protein-ligand interactions.
5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride structure
2138262-68-5 structure
Product Name:5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride
CAS No:2138262-68-5
MF:C10H16FN3O2S
MW:261.316344261169
CID:5300400
Update Time:2025-06-07

5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 5-(1-cyclopropylethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
    • 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride
    • 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-cyclopropylethyl)-4-propyl-
    • Inchi: 1S/C10H16FN3O2S/c1-3-6-14-9(7(2)8-4-5-8)12-13-10(14)17(11,15)16/h7-8H,3-6H2,1-2H3
    • InChI Key: IFPXZKZTMWYSQK-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C(C)C2CC2)N1CCC)(=O)(=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 366
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.2

5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride Pricemore >>

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Additional information on 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138262-68-5)

5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138262-68-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The structural features of this molecule, particularly the presence of a sulfonyl fluoride group and a cyclopropyl substituent, contribute to its unique chemical properties and potential applications.

The sulfonyl fluoride moiety is a key functional group in this compound, known for its reactivity in nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of various bioactive molecules. Additionally, the 1-cyclopropylethyl and 4-propyl substituents enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These structural elements collectively contribute to the compound's potential as a building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride is no exception and has been explored in several preclinical studies for its pharmacological potential.

One of the most compelling aspects of this compound is its role in the development of agrochemical agents. Triazole derivatives are well-known for their efficacy as fungicides and herbicides. The structural modifications present in 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride may enhance its resistance to degradation by environmental factors, making it a promising candidate for sustainable agricultural practices.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group is particularly challenging due to its sensitivity to hydrolysis. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. These improvements have enabled researchers to explore the full potential of this compound in various applications.

Recent studies have also highlighted the compound's potential in medicinal chemistry. Researchers have demonstrated that derivatives of this molecule can exhibit significant activity against certain types of cancer cells. The cyclopropylethyl group plays a crucial role in modulating the binding affinity of these derivatives to target proteins involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted therapies.

The pharmacokinetic properties of 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride have been thoroughly investigated. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it an attractive candidate for further development into a drug candidate. Additionally, the compound's low toxicity profile suggests that it may be well-tolerated by patients.

In conclusion, 5-(1-Cyclopropylethyl)-4-propyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138262-68-5) is a versatile chemical entity with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and favorable pharmacokinetic properties make it an exciting subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing global challenges in health and agriculture.

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